Cas no 4778-76-1 (1-Ethyl-1H-pyrrole-2-carboxylic acid)

• Product Name: 1-Ethyl-1H-pyrrole-2-carboxylic acid
• CAS No: 4778-76-1
• MF: C₇H₉NO₂
• MW: 139.151861906052
• MDL: MFCD08704772
• CID: 1088375
• PubChem ID: 15442598
• Update Time: 2025-04-20

1-Ethyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-1H-pyrrole-2-carboxylic acid
• N-ethyl pyrrole-2-carboxylic acid
• EN300-43700
• 4778-76-1
• AT16118
• 1-ethylpyrrole-2-carboxylic acid
• XCOJUFQICAEQEP-UHFFFAOYSA-N
• SCHEMBL29229
• MFCD08704772
• DB-259540
• AKOS009516970
• SB62274
• Z425487628
• AM100861
• CS-0216460
• 1-ethyl-1H-pyrrole-2-carboxylicacid

• MDL： MFCD08704772
• Inchi： 1S/C7H9NO2/c1-2-8-5-3-4-6(8)7(9)10/h3-5H,2H2,1H3,(H,9,10)
• InChI Key： XCOJUFQICAEQEP-UHFFFAOYSA-N
• SMILES： CCN1C(C(=O)O)=CC=C1

Computed Properties

• Exact Mass: 139.063328530g/mol
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids